Cas no 104883-48-9 (3-Aminoheptanoic acid)

• Product Name: 3-Aminoheptanoic acid
• CAS No: 104883-48-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD01081996
• CID: 842117
• PubChem ID: 3709202
• Update Time: 2025-10-29

3-Aminoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminoheptanoic acid
• 3-Amino-heptanoic acid
• 3-Amino-heptansaeure
• 3-Amino-oenanthsaeure
• RARECHEM AK ML 0068
• Heptanoic acid, 3-amino-
• (S)-3-Aminoheptanoic acid
• (R)-3-Aminoheptanoic acid
• 3-AminoheptanoicAcid
• 2-aminohexane car-boxylic acid
• AA139
• 3-Aminoheptanoic acid, AldrichCPR
• STK504556
• 8056AC
• TRA0047249
• AB08231
• SY013375
• AB0054598
• DB-059212
• (3R)-3-AMINOHEPTANOICACID
• SCHEMBL5496400
• AKOS005171762
• TS-7194
• ALBB-007474
• CS-0447568
• 104883-48-9
• DTXSID00395342
• MFCD01081996
• EN300-297715

• MDL： MFCD01081996
• Inchi： 1S/C7H15NO2/c1-2-3-4-6(8)5-7(9)10/h6H,2-5,8H2,1H3,(H,9,10)
• InChI Key： FUENJGFCFZKXBX-UHFFFAOYSA-N
• SMILES： OC(CC(CCCC)N)=O

Computed Properties

• Exact Mass: 145.11000
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -1.6

Experimental Properties

• Flash Point: 109.1℃
• PSA: 63.32000
• LogP: 1.67890

3-Aminoheptanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Aminoheptanoic acid

3-Aminoheptanoic Acid (CAS No: 104883-48-9) - A Comprehensive Overview

3-Aminoheptanoic acid is a naturally occurring amino acid that has garnered significant attention in recent years due to its unique chemical properties and diverse applications in various fields, including pharmacology, nutrition, and materials science. With the CAS registry number 104883-48-9, this compound is classified as a primary amino acid, characterized by the presence of an amino group (-NH₂) attached to the third carbon of a seven-carbon chain, with a carboxylic acid group (-COOH) at the terminal end.

The molecular formula of 3-aminoheptanoic acid is C₇H₁₅NO₂, and its molecular weight is approximately 157.2 g/mol. The compound exists in both solid and solution forms, with a melting point of around 250°C and a boiling point of 165°C at 760 mmHg. Its solubility in water is relatively high, making it suitable for various aqueous-based applications.

Recent advancements in the field of biochemistry have highlighted the potential of 3-aminoheptanoic acid as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the production of peptides, proteins, and other biomolecules, leveraging its unique structure to design novel therapeutic agents. For instance, studies have shown that this amino acid can be used to synthesize bioactive peptides with potential applications in drug delivery systems and anti-inflammatory therapies.

In the realm of nutrition, 3-aminoheptanoic acid has been investigated for its role as a functional ingredient in sports nutrition and dietary supplements. Its ability to enhance muscle recovery and promote protein synthesis has made it a subject of interest for athletes and fitness enthusiasts. Recent clinical trials have demonstrated that incorporating this amino acid into post-workout recovery regimens can lead to improved muscle repair and reduced muscle soreness.

The pharmaceutical industry has also embraced 3-aminoheptanoic acid as a key component in drug development. Its ability to act as a chiral building block has enabled the synthesis of enantiomerically pure compounds, which are crucial for developing highly specific drugs with minimal side effects. For example, researchers have utilized this amino acid to synthesize β-lactam antibiotics, which exhibit enhanced efficacy against multidrug-resistant bacterial strains.

Moreover, 3-aminoheptanoic acid has found applications in materials science, particularly in the development of biodegradable polymers and eco-friendly materials. Its incorporation into polymer matrices has been shown to enhance biocompatibility and degrade more efficiently under physiological conditions, making it a promising candidate for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

From an environmental perspective, the synthesis and application of 3-aminoheptanoic acid have been optimized to minimize ecological impact. Green chemistry approaches have been employed to develop sustainable methods for its production, reducing energy consumption and waste generation during the manufacturing process.

In conclusion, 3-aminoheptanoic acid (CAS No: 104883-48-9) stands out as a versatile compound with multifaceted applications across various industries. Its unique chemical properties, coupled with recent advancements in research and development, continue to unlock new possibilities for its use in creating innovative solutions that benefit human health and environmental sustainability.